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Compound of Interest

Compound Name: Kessane

Cat. No.: B1673396 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive guide to optimizing the extraction of Kessane from Apium

graveolens (celery). It includes troubleshooting guides, frequently asked questions (FAQs),

detailed experimental protocols, and comparative data to facilitate efficient and effective

extraction processes.

Frequently Asked Questions (FAQs)
Q1: What is Kessane and why is it an important compound to extract from Apium graveolens?

A1: Kessane is a sesquiterpene ether found in the essential oil of Apium graveolens.

Sesquiterpenes and their derivatives are a class of natural products with a wide range of

biological activities, including anti-inflammatory, antimicrobial, and antitumor properties.[1][2][3]

The extraction and study of Kessane are of interest for potential applications in the

pharmaceutical and fragrance industries.

Q2: Which part of the Apium graveolens plant is the best source for Kessane extraction?

A2: The seeds of Apium graveolens are the most common source for the extraction of essential

oils rich in compounds like Kessane. Commercial celery seed oil analyses have shown the

presence of Kessane in varying amounts.[4]

Q3: What are the primary methods for extracting Kessane from celery seeds?
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A3: The primary methods for extracting essential oils, including Kessane, from celery seeds

are hydrodistillation (HD), steam distillation, and solvent extraction. More advanced techniques

such as microwave-assisted hydrodistillation (MAHD) and ultrasound-assisted extraction (UAE)

are also being employed to improve efficiency and yield.[5][6][7][8]

Q4: How does the choice of extraction method affect the yield of Kessane?

A4: The extraction method significantly influences the yield and chemical profile of the essential

oil. For instance, ultrasound-assisted hydrodistillation has been shown to increase the overall

essential oil yield from celery seeds compared to classical hydrodistillation.[9] The choice of

solvent in solvent extraction methods will also selectively extract different compounds, thereby

affecting the final concentration of Kessane.

Q5: Are there any known biological activities of Kessane?

A5: While specific studies on the pharmacological activities of Kessane are limited,

sesquiterpenes as a class are known to possess various biological activities, including anti-

inflammatory effects.[1][2] This is often attributed to their interaction with inflammatory signaling

pathways. Some studies have shown that hexane extracts of various plants exhibit anti-

inflammatory properties, suggesting that the choice of solvent can be critical for extracting

bioactive compounds.[10][11]

Data Presentation: Kessane Yield in Apium
graveolens Essential Oil
The following table summarizes the percentage of Kessane reported in the essential oil of

Apium graveolens from different studies. It is important to note that these values are from

separate studies and may be influenced by factors such as plant variety, geographical origin,

and specific experimental conditions.

Extraction Method Plant Part
Kessane
Percentage (%)

Reference

Not Specified (likely

Distillation)
Seeds 2.2 - 7.6 [4]

Not Specified Seeds 3.64 [12]
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Experimental Protocols
Hydrodistillation (HD)
Hydrodistillation is a traditional method for extracting essential oils from plant materials.

Materials and Apparatus:

Ground Apium graveolens seeds

Distilled water

Round-bottom flask

Clevenger-type apparatus

Heating mantle

Condenser

Separatory funnel

Anhydrous sodium sulfate

Procedure:

Weigh a specific amount of ground celery seeds (e.g., 100 g) and place them into a round-

bottom flask.

Add distilled water to the flask, typically at a ratio of 1:10 (w/v) of plant material to water.

Set up the hydrodistillation apparatus with the flask connected to a Clevenger-type trap and

a condenser.

Heat the mixture to boiling using a heating mantle.

Continue the distillation for a set period (e.g., 3 hours), during which the steam and

volatilized essential oil will rise, be condensed, and collected in the Clevenger trap.
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Once the distillation is complete, allow the apparatus to cool.

Collect the essential oil from the Clevenger trap using a separatory funnel.

Dry the collected oil over anhydrous sodium sulfate to remove any residual water.

Store the oil in a sealed, dark glass vial at 4°C until analysis.

Soxhlet Extraction
Soxhlet extraction is a continuous solvent extraction method suitable for extracting compounds

from solid materials.

Materials and Apparatus:

Ground Apium graveolens seeds

An appropriate solvent (e.g., n-hexane, ethanol)

Soxhlet extractor

Round-bottom flask

Condenser

Heating mantle

Cellulose thimble

Rotary evaporator

Procedure:

Place a known amount of ground celery seeds (e.g., 20 g) into a cellulose thimble.[13]

Place the thimble inside the main chamber of the Soxhlet extractor.[14]

Fill a round-bottom flask with the chosen solvent (e.g., 250 mL of n-hexane).[15]
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Assemble the Soxhlet apparatus with the flask on a heating mantle, the extractor connected

to the flask, and the condenser on top of the extractor.[14]

Heat the solvent to its boiling point. The solvent vapor will travel up the distillation arm,

condense, and drip into the thimble, immersing the plant material.[14]

When the solvent level in the thimble chamber reaches the top of the siphon tube, the

solvent and extracted compounds are siphoned back into the flask.[14]

Allow this cycle to repeat for a specified duration (e.g., 6-8 hours).

After extraction, turn off the heat and let the apparatus cool.

Remove the solvent from the extract using a rotary evaporator to obtain the crude essential

oil.

Store the oil in a sealed, dark glass vial at 4°C.

Microwave-Assisted Hydrodistillation (MAHD)
MAHD is a modern technique that uses microwave energy to accelerate the extraction process.

Materials and Apparatus:

Ground Apium graveolens seeds

Distilled water

Modified microwave oven for extraction

Round-bottom flask

Clevenger-type apparatus

Condenser

Procedure:

Place a known amount of ground celery seeds (e.g., 100 g) into the extraction flask.[16]
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Add a specified volume of distilled water (e.g., 500 mL).

Place the flask inside the microwave cavity and connect it to a Clevenger-type apparatus

and condenser located outside the oven.[16]

Set the microwave power to the desired level (e.g., 600 W).[8]

Run the extraction for a shorter duration compared to conventional HD (e.g., 30-60 minutes).

[16]

The essential oil is collected in the Clevenger trap as in the HD method.

After cooling, collect, dry, and store the essential oil as described for HD.

Troubleshooting Guides
Issue 1: Low Kessane Yield
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Possible Cause Troubleshooting Step

Inappropriate Extraction Method

Consider switching to a more efficient method

like Ultrasound-Assisted Hydrodistillation

(UAHD), which has been shown to increase

overall essential oil yield from celery seeds.[9]

Suboptimal Extraction Parameters

Optimize parameters such as extraction time,

temperature, and solvent-to-solid ratio. For

solvent extraction, the choice of solvent is

crucial; non-polar solvents like hexane may be

more effective for sesquiterpenes.

Poor Quality of Plant Material

Ensure the use of high-quality, properly dried,

and finely ground Apium graveolens seeds. The

chemical composition of the plant can vary

based on geographical origin, harvest time, and

storage conditions.

Thermal Degradation

Sesquiterpenes can be sensitive to high

temperatures. For distillation methods, avoid

excessive heating and prolonged extraction

times to minimize degradation.[17][18] For

MAHD, optimizing microwave power is crucial to

prevent overheating.[19]

Issue 2: Emulsion Formation During Solvent Extraction
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Possible Cause Troubleshooting Step

Vigorous Shaking

Instead of vigorous shaking, gently invert the

separatory funnel multiple times to allow for

phase contact without creating a stable

emulsion.[20][21]

Presence of Surfactant-like Molecules
Natural compounds in the plant extract can act

as emulsifiers.[20]

-

Salting Out: Add a saturated solution of sodium

chloride (brine) to the aqueous layer. This

increases the ionic strength and helps to break

the emulsion.[20][21][22]

-

Centrifugation: If the emulsion is persistent,

centrifuging the mixture can help to separate the

layers.[21]

-

Filtration: Pass the emulsion through a plug of

glass wool or a phase separation filter paper.

[21]

-

Change pH: Carefully add a dilute acid or base

to alter the charge of the emulsifying agents,

which can disrupt the emulsion. Be aware that

this may affect the stability of your target

compound.[20]

Issue 3: Inconsistent Results
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Possible Cause Troubleshooting Step

Variability in Plant Material

Source Apium graveolens seeds from a

consistent supplier and standardize the pre-

processing steps (drying, grinding).

Inconsistent Extraction Parameters

Precisely control all extraction parameters,

including time, temperature, solvent volume,

and agitation speed.

Instrumental Errors

Regularly calibrate and maintain all equipment,

including heating mantles, microwave ovens,

and analytical instruments like GC-MS.
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Click to download full resolution via product page

Caption: Workflow for Kessane extraction from Apium graveolens seeds.
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Caption: Troubleshooting logic for low Kessane extraction yield.
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Caption: Potential inhibitory effect of Kessane on the NF-κB inflammatory pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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